BE“GHE Foundational & Exploratory

Check Availability & Pricing

Solubility of C.l. Solvent Yellow 176 in Organic
Solvents: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.l.Solvent yellow 176

Cat. No.: B077638

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of C.I. Solvent Yellow
176 in various organic solvents. This information is critical for the effective formulation and
application of this dye in diverse fields, including polymer science, ink formulation, and
potentially as a marker in non-polar drug delivery systems. This document presents quantitative
solubility data, detailed experimental protocols for solubility determination, and a visual
representation of the experimental workflow.

Quantitative Solubility Data

The solubility of C.1. Solvent Yellow 176 in a range of common organic solvents at 20°C has
been compiled from technical data sheets. The data is presented in grams per liter (g/L).
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Solvent Class

Solvent Name

Chemical Formula

Solubility (g/L) at

20°C
Ketones Acetone C3HeO 0.2[1]
Esters Butyl Acetate CeH1202 0.2[1]
Aromatic Methylbenzene
C7Hs 0.6[1]
Hydrocarbons (Toluene)
Halogenated Alkanes Dichloromethane CH2Cl2 0.3[1]
Ethyl Alcohol
Alcohols C2HsOH 0.1]1]
(Ethanol)

Qualitative Solubility:

Beyond the quantitative data, technical literature indicates that C.I. Solvent Yellow 176 exhibits

good solubility and miscibility in various polymers during processing.[2][3] It is also noted to be

soluble in sulfuric acid and pyridine, while being insoluble in water.[4]

Experimental Protocols for Solubility Determination

The following is a detailed methodology for the quantitative determination of the solubility of

C.l. Solvent Yellow 176 in organic solvents. This protocol is based on the gravimetric method, a

reliable and widely used technique for this purpose.

Objective: To determine the saturation solubility of C.I. Solvent Yellow 176 in a given organic

solvent at a specified temperature.

Materials and Equipment:

C.l. Solvent Yellow 176 (analytical standard)

Selected organic solvent (analytical grade)

Analytical balance (readable to 0.1 mg)

Thermostatic shaker or magnetic stirrer with temperature control
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» Calibrated volumetric flasks

¢ Syringe filters (chemically compatible with the solvent, e.g., PTFE)
o Glass vials with screw caps

o Pipettes

e Drying oven

» Desiccator

Procedure:

o Preparation of a Saturated Solution:

[e]

Add an excess amount of C.I. Solvent Yellow 176 to a glass vial. The excess solid should
be clearly visible.

o Accurately pipette a known volume of the organic solvent into the vial.
o Seal the vial tightly to prevent solvent evaporation.
o Place the vial in a thermostatic shaker set to the desired temperature (e.g., 25 °C).

o Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium
solubility is reached. It is advisable to perform a preliminary study to determine the
minimum time required to reach equilibrium.

e Sample Filtration:

o After the equilibration period, allow the vial to stand undisturbed at the constant
temperature for at least 2 hours to allow the excess solid to settle.

o Carefully draw a known volume of the supernatant (the clear, saturated solution) using a
pipette.
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o Filter the collected supernatant through a chemically compatible syringe filter to remove
any undissolved microparticles.

o Gravimetric Analysis:
o Accurately weigh a clean, dry, and pre-weighed volumetric flask.

o Transfer the filtered saturated solution into the weighed volumetric flask and record the
exact volume.

o Evaporate the solvent from the flask using a gentle stream of inert gas (e.g., nitrogen) or
by placing it in a drying oven at a temperature below the boiling point of the solvent and
the decomposition temperature of the dye.

o Once the solvent is fully evaporated, place the flask in a desiccator to cool to room
temperature.

o Weigh the flask containing the dried dye residue on the analytical balance.
o Repeat the drying and weighing steps until a constant weight is achieved.
o Calculation of Solubility:
o The solubility (S) is calculated in grams per liter (g/L) using the following formula:

S (g/L) = (Mass of dried dye (g)) / (Volume of filtered saturated solution (L))

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental protocol for determining the
solubility of C.I1. Solvent Yellow 176.
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Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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